Cas no 2227864-68-6 (rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid
• CAS No: 2227864-68-6
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6407083
• PubChem ID: 165509411
• Update Time: 2025-05-19

rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid
• 2227864-68-6
• rac-(2R,3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]oxolane-2-carboxylic acid
• EN300-1540024

• Inchi： 1S/C27H24N2O6/c30-25(29-23-13-14-34-24(23)26(31)32)16-9-11-17(12-10-16)28-27(33)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-24H,13-15H2,(H,28,33)(H,29,30)(H,31,32)/t23-,24+/m0/s1
• InChI Key： OWCAQYKNUPIRHR-BJKOFHAPSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(=O)O)NC(C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid

Introduction to Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic Acid (CAS No. 2227864-68-6)

Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid, a compound with the CAS number 2227864-68-6, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly its racemic configuration and the presence of specific functional groups, contribute to its potential therapeutic applications.

The molecular structure of Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid is characterized by a benzamido group linked to an oxolane ring, which is further substituted with an amino group that is protected by a methoxycarbonyl moiety. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis but also serves as a valuable pharmacophore in drug design. This combination of structural elements suggests that the compound may interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of chiral molecules in drug development. The racemic configuration of this compound, denoted as "rac," indicates that it contains equal amounts of both enantiomers. However, the individual enantiomers may exhibit different biological activities, necessitating further investigation to determine their respective contributions to the overall pharmacological profile. The stereochemistry at the 2R and 3S positions is crucial for the compound's interactions with biological receptors and enzymes, making it a key area of focus for researchers.

The benzamido group in Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid is known to be a versatile pharmacophore that can participate in hydrogen bonding interactions with biological targets. This feature makes it particularly suitable for designing molecules that can bind tightly to specific proteins or enzymes involved in disease pathways. Additionally, the oxolane ring provides rigidity to the molecule, which can enhance its binding affinity and selectivity. These structural features collectively contribute to the compound's potential as a lead molecule for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammation and immune responses. The amino group in this compound could potentially interact with inflammatory mediators or immune receptors, making it a candidate for treating conditions such as autoimmune diseases or chronic inflammation. Furthermore, the fluorenylmethoxycarbonyl group could serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the molecule.

The synthesis of Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain the desired enantiomeric purity. These synthetic strategies are critical for ensuring that the final product exhibits the expected biological activity and safety profile.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it may have anti-inflammatory and immunomodulatory effects, making it a promising candidate for treating various inflammatory disorders. Additionally, its ability to interact with multiple biological targets suggests that it may have broader therapeutic potential beyond inflammation. Further research is needed to fully elucidate its mechanism of action and clinical efficacy.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and medicine. The study of Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid exemplifies this collaborative effort, as researchers from different fields work together to understand its structure-function relationships and develop new therapeutic strategies. This interdisciplinary approach is essential for translating basic research findings into effective treatments for human diseases.

In conclusion, Rac-(2R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid (CAS No. 2227864-68-6) represents a significant advancement in medicinal chemistry with potential therapeutic applications in inflammation and immune disorders. Its unique structural features and promising preclinical results make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.